Cas no 61838-78-6 (1-Propanone, 2-methyl-1-(1-naphthalenyl)-)

• Product Name: 1-Propanone, 2-methyl-1-(1-naphthalenyl)-
• CAS No: 61838-78-6
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 464950
• PubChem ID: 12294683
• Update Time: 2025-04-19

1-Propanone, 2-methyl-1-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-methyl-1-(1-naphthalenyl)-
• 2-methyl-1-naphthalen-1-ylpropan-1-one
• 61838-78-6
• Naphthylisopropylketon
• 2-METHYL-1-(1-NAPHTHYL)-1-PROPANONE
• 2-methyl-1-(1-naphthalenyl)-1-propanone
• 2-Methyl-1-naphthalen-1-yl-propan-1-one
• DIANJNDWLUCSDF-UHFFFAOYSA-N
• SCHEMBL5716814
• DTXSID40485352
• AKOS012008337

• Inchi： 1S/C14H14O/c1-10(2)14(15)13-9-5-7-11-6-3-4-8-12(11)13/h3-10H,1-2H3
• InChI Key： DIANJNDWLUCSDF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C2C=CC=CC=12)C(C)C

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07